molecular formula C13H19N3 B6164507 2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine CAS No. 1082514-72-4

2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine

Cat. No. B6164507
CAS RN: 1082514-72-4
M. Wt: 217.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine” is a derivative of benzodiazole . Benzodiazole is a heterocyclic compound, meaning it contains atoms of at least two different elements in its rings . It’s known for its broad range of chemical and biological properties, making it an important component in the development of new drugs .


Molecular Structure Analysis

The molecular structure of this compound would include a benzodiazole ring attached to an ethan-1-amine group . The benzodiazole ring itself is a fused ring structure containing a benzene ring and a diazole ring .


Chemical Reactions Analysis

The chemical reactions involving this compound would largely depend on the functional groups present in the molecule. Benzodiazoles are known to participate in a variety of reactions due to their amphoteric nature .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Benzodiazoles are typically white or colorless solids that are highly soluble in water and other polar solvents .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Benzodiazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antiviral, and anti-inflammatory effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and use. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound .

Future Directions

Benzodiazoles and their derivatives continue to be an area of interest in the development of new drugs due to their wide range of biological activities . Future research may focus on synthesizing new benzodiazole derivatives and investigating their potential applications.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine' involves the reaction of 2-(2-nitrophenyl)acetonitrile with butylamine, followed by reduction of the resulting nitro compound to the corresponding amine.", "Starting Materials": [ "2-(2-nitrophenyl)acetonitrile", "Butylamine", "Hydrogen gas", "Palladium on carbon catalyst", "Methanol" ], "Reaction": [ "Step 1: 2-(2-nitrophenyl)acetonitrile is reacted with butylamine in methanol at reflux temperature to yield 2-(1-butyl-1H-1,3-benzodiazol-2-yl)acetonitrile.", "Step 2: The resulting nitro compound is reduced to the corresponding amine using hydrogen gas and palladium on carbon catalyst at room temperature and atmospheric pressure to yield the final product, 2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine." ] }

CAS RN

1082514-72-4

Product Name

2-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine

Molecular Formula

C13H19N3

Molecular Weight

217.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.